4-(Cyclopropylmethoxy)-1-methyl-2-nitrobenzene

• Molecular Formula: C11H13NO3
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 4-(cyclopropylmethoxy)-1-methyl-2-nitrobenzene
• InChI: InChI=1S/C11H13NO3/c1-8-2-5-10(6-11(8)12(13)14)15-7-9-3-4-9/h2,5-6,9H,3-4,7H2,1H3
• InChI Key: NIRHPYIZGJDJAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2CC2)[N+](=O)[O-]

Description

4-(Cyclopropylmethoxy)-1-methyl-2-nitrobenzene is a useful research compound. Its molecular formula is C11H13NO3 and its molecular weight is 207.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (48.7 g) and (bromomethyl)cyclopropane (34.2 mL) were added to a solution of 4-methyl-3-nitrophenol (49.1 g) in DMF (320 mL) at room temperature, and the reaction mixture was stirred at 60° C. overnight. The solvent was evaporated under reduced pressure, and the residue was dissolved in diethyl ether, and the solution was washed 3 times with water. The aqueous layer was extracted again with diethyl ether, and the combined organic layer was washed with saturated brine, dried over anhydrous magnesium sulfate, and concentrated under reduced pressure to give the title compound (66.4 g).